Cas no 2551117-38-3 (methyl 5-formyltricyclo3.3.0.0,3,7octane-1-carboxylate)

• Product Name: methyl 5-formyltricyclo3.3.0.0,3,7octane-1-carboxylate
• CAS No: 2551117-38-3
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• MDL: MFCD32874732
• CID: 5464183
• PubChem ID: 154809695
• Update Time: 2025-06-08

methyl 5-formyltricyclo3.3.0.0,3,7octane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Z4500289900
• methyl 5-formyltricyclo[3.3.0.0,3,7]octane-1-carboxylate
• Methyl 5-formyltricyclo[3.3.0.03,7]octane-1-carboxylate
• methyl 5-formyltricyclo3.3.0.0,3,7octane-1-carboxylate

• MDL： MFCD32874732
• Inchi： 1S/C11H14O3/c1-14-9(13)11-4-7-2-10(11,6-12)3-8(7)5-11/h6-8H,2-5H2,1H3
• InChI Key： MVNPMIRZWYZBRF-UHFFFAOYSA-N
• SMILES： O(C)C(C12CC3CC1(C=O)CC3C2)=O

Computed Properties

• Exact Mass: 194.094294304 g/mol
• Monoisotopic Mass: 194.094294304 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 43.4
• Molecular Weight: 194.23

Additional information on methyl 5-formyltricyclo3.3.0.0,3,7octane-1-carboxylate

Methyl 5-Formyltricyclo[3.3.0.0^3,7]octane-1-carboxylate (CAS No. 2551117-38-3): A Comprehensive Overview

Methyl 5-formyltricyclo[3.3.0.0^3,7]octane-1-carboxylate (CAS No. 2551117-38-3) is a unique and structurally complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry, materials science, and synthetic organic chemistry. This compound features a tricyclic framework with a formyl group and a methyl ester moiety, making it an intriguing subject for both academic research and industrial development.

The chemical structure of methyl 5-formyltricyclo[3.3.0.0^3,7]octane-1-carboxylate is characterized by its tricyclic system, which consists of three interconnected rings with a unique bridging pattern. The formyl group at the C-5 position and the carboxylate ester at the C-1 position contribute to its reactivity and functional versatility. This compound can be synthesized through a series of well-defined chemical reactions, including cyclization, functional group transformations, and esterification.

In the realm of medicinal chemistry, methyl 5-formyltricyclo[3.3.0.0^3,7]octane-1-carboxylate has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have explored its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, researchers have investigated its ability to inhibit protein kinases, which are key targets in cancer therapy and inflammatory diseases. The unique tricyclic structure and the presence of the formyl group provide a scaffold that can be modified to enhance binding affinity and selectivity towards these targets.

Beyond medicinal applications, methyl 5-formyltricyclo[3.3.0.0^3,7]octane-1-carboxylate has also been studied for its potential in materials science. Its rigid tricyclic framework makes it an attractive candidate for the development of advanced materials with enhanced mechanical properties and thermal stability. Additionally, the formyl group can be used as a reactive site for further functionalization, allowing for the creation of complex molecular architectures with tailored properties.

In synthetic organic chemistry, the synthesis of methyl 5-formyltricyclo[3.3.0.0^3,7]octane-1-carboxylate presents a challenging yet rewarding endeavor. The tricyclic system requires precise control over ring formation and functional group placement to achieve high yields and purity levels. Various synthetic strategies have been developed to address these challenges, including metal-catalyzed cyclizations and multistep sequences involving selective functional group transformations.

The physical properties of methyl 5-formyltricyclo[3.3.0.0^3,7]octane-1-carboxylate, such as its melting point, solubility, and spectroscopic characteristics, have been extensively characterized using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These data provide valuable insights into the compound's behavior in different environments and its interactions with other molecules.

In conclusion, methyl 5-formyltricyclo[3.3.0.0^3,7]octane-1-carboxylate (CAS No. 2551117-38-3) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, materials science, and synthetic organic chemistry. Its unique structural features and functional groups make it an exciting subject for further research and development, promising to contribute to advancements in multiple scientific fields.